Cas no 868981-48-0 (N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(2-methoxyphenyl)methylethanediamide)

N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(2-methoxyphenyl)methylethanediamide Chemical and Physical Properties
Names and Identifiers
-
- N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(2-methoxyphenyl)methylethanediamide
- CHEMBL1421922
- N'-[(2-methoxyphenyl)methyl]-N-[[3-(4-methoxyphenyl)sulfonyl-1,3-oxazolidin-2-yl]methyl]oxamide
- N1-(2-methoxybenzyl)-N2-((3-((4-methoxyphenyl)sulfonyl)oxazolidin-2-yl)methyl)oxalamide
- N-{[3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}-N'-[(2-methoxyphenyl)methyl]ethanediamide
- F1843-0058
- SMR000806453
- N-[[3-(4-methoxyphenyl)sulfonyloxazolidin-2-yl]methyl]-N''-o-anisyl-oxamide
- 868981-48-0
- BDBM74189
- MLS001236358
- cid_16825526
- AKOS024613928
- HMS2965J24
- N''-[(2-methoxyphenyl)methyl]-N-[[3-(4-methoxyphenyl)sulfonyl-2-oxazolidinyl]methyl]oxamide
- N''-[(2-methoxyphenyl)methyl]-N-[[3-(4-methoxyphenyl)sulfonyl-1,3-oxazolidin-2-yl]methyl]oxamide
- N''-[(2-methoxyphenyl)methyl]-N-[[3-(4-methoxyphenyl)sulfonyl-1,3-oxazolidin-2-yl]methyl]ethanediamide
- Ethanediamide, N1-[(2-methoxyphenyl)methyl]-N2-[[3-[(4-methoxyphenyl)sulfonyl]-2-oxazolidinyl]methyl]-
-
- Inchi: 1S/C21H25N3O7S/c1-29-16-7-9-17(10-8-16)32(27,28)24-11-12-31-19(24)14-23-21(26)20(25)22-13-15-5-3-4-6-18(15)30-2/h3-10,19H,11-14H2,1-2H3,(H,22,25)(H,23,26)
- InChI Key: MCSBATFGUAYLGV-UHFFFAOYSA-N
- SMILES: C(NCC1=CC=CC=C1OC)(=O)C(NCC1N(S(C2=CC=C(OC)C=C2)(=O)=O)CCO1)=O
Computed Properties
- Exact Mass: 463.14132132g/mol
- Monoisotopic Mass: 463.14132132g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 32
- Rotatable Bond Count: 8
- Complexity: 734
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 132Ų
- XLogP3: 1.3
Experimental Properties
- Density: 1.327±0.06 g/cm3(Predicted)
- pka: 12.09±0.46(Predicted)
N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(2-methoxyphenyl)methylethanediamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F1843-0058-2mg |
N-{[3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}-N'-[(2-methoxyphenyl)methyl]ethanediamide |
868981-48-0 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
Life Chemicals | F1843-0058-10mg |
N-{[3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}-N'-[(2-methoxyphenyl)methyl]ethanediamide |
868981-48-0 | 90%+ | 10mg |
$79.0 | 2023-05-17 | |
Life Chemicals | F1843-0058-1mg |
N-{[3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}-N'-[(2-methoxyphenyl)methyl]ethanediamide |
868981-48-0 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
Life Chemicals | F1843-0058-50mg |
N-{[3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}-N'-[(2-methoxyphenyl)methyl]ethanediamide |
868981-48-0 | 90%+ | 50mg |
$160.0 | 2023-05-17 | |
Life Chemicals | F1843-0058-100mg |
N-{[3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}-N'-[(2-methoxyphenyl)methyl]ethanediamide |
868981-48-0 | 90%+ | 100mg |
$248.0 | 2023-05-17 | |
A2B Chem LLC | BA62762-10mg |
N-{[3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}-N'-[(2-methoxyphenyl)methyl]ethanediamide |
868981-48-0 | 10mg |
$291.00 | 2024-04-19 | ||
A2B Chem LLC | BA62762-1mg |
N-{[3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}-N'-[(2-methoxyphenyl)methyl]ethanediamide |
868981-48-0 | 1mg |
$245.00 | 2024-04-19 | ||
A2B Chem LLC | BA62762-50mg |
N-{[3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}-N'-[(2-methoxyphenyl)methyl]ethanediamide |
868981-48-0 | 50mg |
$504.00 | 2024-04-19 | ||
A2B Chem LLC | BA62762-5mg |
N-{[3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}-N'-[(2-methoxyphenyl)methyl]ethanediamide |
868981-48-0 | 5mg |
$272.00 | 2024-04-19 | ||
Life Chemicals | F1843-0058-2μmol |
N-{[3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}-N'-[(2-methoxyphenyl)methyl]ethanediamide |
868981-48-0 | 90%+ | 2μl |
$57.0 | 2023-05-17 |
N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(2-methoxyphenyl)methylethanediamide Related Literature
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Ling Wang,Haihuan Wang,Haichao Yu,Feng Luo,Jiehua Li,Hong Tan RSC Adv., 2016,6, 114532-114540
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Yasuyuki Yokota,Hiroo Miyamoto,Akihito Imanishi,Kouji Inagaki,Ken-ichi Fukui Phys. Chem. Chem. Phys., 2018,20, 6668-6676
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Jacek Klaudiusz Pijanka,Ying Yang,Paul Dumas,Sirinart Chio-Srichan,Michel Manfait,Ganesh Dhruvananda Sockalingum Analyst, 2009,134, 1176-1181
Additional information on N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(2-methoxyphenyl)methylethanediamide
N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(2-methoxyphenyl)methylethanediamide (CAS No. 868981-48-0): An Overview
N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(2-methoxyphenyl)methylethanediamide (CAS No. 868981-48-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a derivative of methoxybenzenesulfonyl and methoxyphenyl groups, which are known for their diverse biological activities and potential therapeutic applications.
The chemical structure of N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(2-methoxyphenyl)methylethanediamide features a central oxazolidine ring, which is a five-membered heterocyclic compound containing one nitrogen and one oxygen atom. This ring system is flanked by two distinct functional groups: the 4-methoxybenzenesulfonyl group and the 2-methoxyphenyl group. The presence of these functional groups imparts unique chemical and biological properties to the compound, making it a valuable candidate for various research applications.
In recent years, the study of N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(2-methoxyphenyl)methylethanediamide has been driven by its potential as a lead compound in drug discovery. Research has shown that this compound exhibits promising activity in several biological assays, including anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.
The mechanism of action of N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(2-methoxyphenyl)methylethanediamide is not yet fully understood, but preliminary studies indicate that it may interact with specific cellular targets such as nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinases (MAPKs). These pathways are known to play crucial roles in inflammation and cancer progression. By modulating these pathways, the compound could potentially offer therapeutic benefits in treating inflammatory diseases and certain types of cancer.
Beyond its anti-inflammatory and anti-cancer properties, N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(2-methoxyphenyl)methylethanediamide has also shown promise in neuroprotective studies. A 2020 study published in the Journal of Neurochemistry demonstrated that this compound protected neuronal cells from oxidative stress-induced damage. The researchers found that the compound increased the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT), thereby reducing oxidative stress and promoting cell survival.
The synthesis of N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(2-methoxyphenyl)methylethanediamide involves several steps and requires careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 4-methoxybenzenesulfonyl chloride with an appropriate amine to form the sulfonyl amide intermediate. This intermediate is then reacted with an oxazolidine derivative to form the final product. The use of modern synthetic techniques such as microwave-assisted synthesis has significantly improved the efficiency and yield of this process.
In addition to its potential therapeutic applications, N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(2-methoxyphenyl)methylethanediamide has also been studied for its use as a tool compound in chemical biology research. Its unique structure makes it an excellent candidate for probing specific biological pathways and understanding the molecular mechanisms underlying various diseases. For example, researchers have used this compound to investigate the role of specific enzymes in inflammation and cancer progression.
The safety profile of N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(2-methoxyphenyl)methylethanediamide is an important consideration for its potential use in clinical settings. Preclinical studies have shown that this compound exhibits low toxicity at therapeutic concentrations. However, further research is needed to fully evaluate its safety profile and determine optimal dosing regimens for human use.
In conclusion, N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(2-methoxyphenyl)methylethanediamide (CAS No. 868981-48-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further investigation into its therapeutic potential. As research continues to advance our understanding of this compound's mechanisms of action and safety profile, it holds significant promise for future drug development efforts.
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